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Compound of Interest

Compound Name: 2-Hydroxy Nevirapine-d3

Cat. No.: B12419583 Get Quote

For researchers and professionals in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides a detailed, step-by-step procedure for the safe disposal of 2-Hydroxy
Nevirapine-d3, a deuterated metabolite of the antiretroviral drug Nevirapine. The following

procedures are based on established safety protocols for Nevirapine and general principles of

hazardous waste management, as a specific Safety Data Sheet (SDS) for 2-Hydroxy
Nevirapine-d3 is not readily available. It is imperative to consult your institution's specific

safety guidelines and local regulations before proceeding with any disposal.

Understanding the Hazards
2-Hydroxy Nevirapine-d3 should be handled with care, assuming it shares similar hazard

characteristics with its parent compound, Nevirapine. Nevirapine is classified as harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] It is

also considered harmful to aquatic life with long-lasting effects.[3] Therefore, proper

containment and disposal are crucial to prevent human exposure and environmental

contamination.

Key Hazard Information for the Parent Compound (Nevirapine):
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Hazard Statement GHS Classification Precautionary Measures

Harmful if swallowed
Acute toxicity, oral (Category

4)

Do not eat, drink or smoke

when using this product. Wash

hands thoroughly after

handling.[1]

Causes skin irritation
Skin corrosion/irritation

(Category 2)

Wear protective

gloves/protective clothing.[1][2]

Causes serious eye irritation
Serious eye damage/eye

irritation (Category 2A)

Wear eye protection/face

protection.[1][2]

May cause respiratory irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.[1][2]

Harmful to aquatic life with

long lasting effects

Hazardous to the aquatic

environment, long-term hazard

(Category 3)

Avoid release to the

environment.[3]

Experimental Protocol: Disposal of 2-Hydroxy
Nevirapine-d3
This protocol outlines the necessary steps for the safe disposal of solid 2-Hydroxy Nevirapine-
d3 waste and contaminated materials.

Materials:

Appropriately labeled, leak-proof hazardous waste container

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Waste disposal bags (as per institutional guidelines)

Absorbent material (e.g., vermiculite or sand) for spill cleanup

Procedure:
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Segregation:

Collect all solid 2-Hydroxy Nevirapine-d3 waste, including unused compound and

contaminated materials (e.g., weighing paper, pipette tips, gloves), in a designated and

clearly labeled hazardous waste container.[3]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's waste management guidelines.[3]

Containerization:

Ensure the waste container is made of a material compatible with the chemical.

Keep the container securely closed when not in use.[3]

The container must be clearly labeled with "Hazardous Waste," the chemical name "2-
Hydroxy Nevirapine-d3," and any other information required by your institution and local

regulations.[3]

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizing agents.[3]

Follow your institution's guidelines for the maximum accumulation time for hazardous

waste.[3]

Disposal:

The recommended method for the disposal of pharmaceutical waste like Nevirapine is

high-temperature incineration at an approved hazardous waste disposal facility.[3] This

method ensures the complete destruction of the compound.

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of 2-Hydroxy Nevirapine-d3 down the drain or in regular trash.[3]
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Logical Workflow for Disposal
Start: Identify

2-Hydroxy Nevirapine-d3 Waste

Assess Hazards
(Assume similar to Nevirapine)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid waste & contaminated items)

Containerize in Labeled,
Leak-Proof Container

Store Securely in
Designated Area

Arrange for Professional Disposal
(Licensed Vendor)

High-Temperature Incineration

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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